2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[3-(oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H16N2O4S/c15-10(4-3-8-2-1-5-18-8)13-6-11-14-9(7-19-11)12(16)17/h7-8H,1-6H2,(H,13,15)(H,16,17)
• InChI Key: ZMLBVSBATTVHTF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCC(=O)NCC2=NC(=CS2)C(=O)O
• Molecular Formula: C12H16N2O4S
• Molecular Weight: 284.33 g/mol

Description

2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid, also known as OTX015, is a small molecule inhibitor that targets bromodomain and extra-terminal (BET) proteins. BET proteins play a crucial role in gene transcription and are involved in various diseases, including cancer, inflammation, and cardiovascular diseases. OTX015 is a promising drug candidate for the treatment of such diseases due to its ability to inhibit BET proteins selectively.

Mechanism of Action

2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid targets BET proteins, which are involved in the regulation of gene transcription. BET proteins bind to acetylated lysine residues on histones and recruit transcriptional machinery to activate gene expression. 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid binds to the bromodomain of BET proteins and prevents their interaction with acetylated histones, leading to the downregulation of gene expression.
Biochemical and Physiological Effects
2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid has been shown to have several biochemical and physiological effects. In cancer cells, 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid downregulates the expression of oncogenes, such as c-Myc, and induces apoptosis. In addition, 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines, such as IL-6 and IL-8. 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid also has cardioprotective effects by reducing myocardial infarct size and improving cardiac function.

Advantages and Limitations for Lab Experiments

2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has high selectivity for BET proteins and does not affect other bromodomain-containing proteins. However, 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid has some limitations for lab experiments. It has low solubility in water and requires the use of organic solvents for in vitro and in vivo experiments. In addition, the synthesis of 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid is complex and requires several steps, which may limit its availability for research purposes.

Future Directions

For 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid research include the identification of biomarkers for patient selection, the optimization of dosing and administration schedules, and the development of combination therapies with other anti-cancer agents. In addition, the potential therapeutic applications of 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid in other diseases, such as inflammation and cardiovascular diseases, warrant further investigation.

Synthesis Methods

The synthesis of 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid involves several steps that include the condensation of 2-aminomethylthiazole with ethyl oxalyl chloride, followed by the reaction with oxalyl chloride and 2-oxazolidinone. The final product is obtained by hydrolysis of the ester group with sodium hydroxide. The overall yield of the synthesis is around 20%.

Scientific Research Applications

2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer activity in various preclinical models, including acute myeloid leukemia, multiple myeloma, and NUT midline carcinoma. 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid inhibits the growth of cancer cells by downregulating the expression of oncogenes, such as c-Myc, and inducing apoptosis. In addition to its anti-cancer activity, 2-[[3-(Oxolan-2-yl)propanoylamino]methyl]-1,3-thiazole-4-carboxylic acid has also been shown to have anti-inflammatory and cardioprotective effects.